Cas no 2248414-37-9 (2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 4-ethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate)

• Product Name: 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 4-ethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate
• CAS No: 2248414-37-9
• MF: C₁₈H₁₆N₂O₆
• MW: 356.329444885254
• CID: 6483030
• PubChem ID: 165731676
• Update Time: 2025-05-30

2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 4-ethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6518972
• 2248414-37-9
• 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 4-ethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate

• Inchi： 1S/C18H16N2O6/c1-4-25-17(23)13-9(2)14(19-10(13)3)18(24)26-20-15(21)11-7-5-6-8-12(11)16(20)22/h5-8,19H,4H2,1-3H3
• InChI Key： FQARYLWREIYSFV-UHFFFAOYSA-N
• SMILES： O(C(C1=C(C)C(C(=O)OCC)=C(C)N1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 356.10083623g/mol
• Monoisotopic Mass: 356.10083623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 106Ų

Additional information on 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 4-ethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate

Compound CAS No. 2248414-37-9: A Comprehensive Overview

The compound with CAS No. 2248414-37-9, known as 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 4-ethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate, is a highly specialized organic molecule with a complex structure and diverse potential applications. This compound has garnered significant attention in the scientific community due to its unique properties and promising research outcomes. In this article, we delve into the structural features, synthesis methods, applications, and recent advancements associated with this compound.

The molecular structure of 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 4-ethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate is characterized by a pyrrole ring substituted with ethyl and methyl groups at specific positions. The isoindole moiety further enhances the molecule's complexity and functional diversity. Recent studies have highlighted the importance of such structural features in enabling the compound to interact with biological systems in a highly specific manner.

One of the most notable aspects of this compound is its synthesis process. Researchers have developed innovative methods to synthesize CAS No. 2248414-37-9, leveraging advanced organic chemistry techniques such as Suzuki coupling and Stille coupling reactions. These methods not only improve the yield but also ensure the purity of the final product, making it suitable for various applications in pharmaceuticals and agrochemicals.

In terms of applications, CAS No. 2248414-37 has shown remarkable potential in the field of drug discovery. Its ability to act as a ligand in metalloenzyme inhibition has been extensively studied. Recent findings suggest that this compound could serve as a lead molecule for developing novel therapeutic agents targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier makes it particularly promising for central nervous system-related therapies.

Beyond medicine, CAS No. 2248414 has also found applications in agrochemicals. Its role as a plant growth regulator has been explored in recent agricultural studies. The compound has demonstrated the ability to enhance crop resilience against environmental stressors such as drought and salinity. This dual functionality underscores its versatility and broad applicability across multiple industries.

Recent advancements in computational chemistry have further expanded our understanding of this compound's properties. Using molecular docking simulations and quantum mechanical calculations, researchers have identified key interactions that contribute to its bioactivity. These insights are paving the way for rational drug design strategies tailored to optimize its therapeutic potential.

In conclusion, CAS No. 224841 stands out as a versatile and intriguing compound with a wealth of opportunities for research and development. Its unique structure, efficient synthesis methods, and diverse applications position it as a valuable asset in both academic and industrial settings. As ongoing studies continue to uncover new facets of its properties, this compound is poised to make significant contributions to various fields of science and technology.